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Compound of Interest

Compound Name:
4-(4-Fluorophenoxy)-3-

methylbenzaldehyde

CAS No.: 1270878-66-4

Cat. No.: B1489358

Get Quote

Optimization of Procurement, Synthesis, and Application in Medicinal Chemistry

Part 1: Executive Summary & Market Intelligence
The Molecule at a Glance
4-(4-Fluorophenoxy)-3-methylbenzaldehyde is a specialized diaryl ether intermediate.[1][2]

Unlike its ubiquitous non-methylated analog (4-fluoro-3-phenoxybenzaldehyde, used in

pyrethroids), this 3-methyl variant is a precision scaffold primarily used in medicinal chemistry

for kinase inhibitors and metabolic stability studies.[1][2] The methyl group at the 3-position

serves as a "conformational lock," restricting the rotation of the ether linkage and blocking a

common site of metabolic oxidation (CYP450 mediated).[2]
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Property Specification

CAS Number 1270878-66-4

Molecular Formula C₁₄H₁₁FO₂

Molecular Weight 230.24 g/mol

SMILES Cc1cc(C=O)ccc1Oc2ccc(F)cc2

Key Functional Groups
Aldehyde (Electrophile), Diaryl Ether, Fluorine

(Metabolic blocker)

Supply Chain & Pricing Analysis
This compound is classified as a High-Value Research Chemical.[2] It is not yet a bulk

commodity.[2]

Availability Status: Low stock / Make-to-Order.

Primary Suppliers: Matrix Scientific, CymitQuimica, Hairui Chemical, and specialized

catalogs like Sigma-Aldrich (via "Rare Chemical" library).[1][2]

Price Benchmarking (2024 Estimates):

Quantity
Market Price Range
(USD)

Source Type Lead Time

1 g $850 - $1,100 Catalog Distributor 2-4 Weeks

5 g $2,800 - $3,500 Catalog Distributor 4-6 Weeks

100 g Inquiry Only
Custom Synthesis

CRO
8-12 Weeks
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Strategic Insight: The discrepancy between the raw material cost (approx.[2]

900/g) represents a >10,000% markup.[2] For any project requiring >500mg, in-

house synthesis is strongly recommended over purchasing.[2]

Part 2: Technical Synthesis Guide (The "Make"
Strategy)
Since procurement is cost-prohibitive for scale-up, this section details a robust, self-validating

synthesis protocol.

Retrosynthetic Analysis
The most efficient route utilizes Nucleophilic Aromatic Substitution (SNAr).[2] The aldehyde

group on the starting material acts as an electron-withdrawing group (EWG), activating the

para-fluorine for displacement.[1][2]

Electrophile: 4-Fluoro-3-methylbenzaldehyde (CAS: 135427-08-6) — Readily available.[1][2]

Nucleophile: 4-Fluorophenol (CAS: 371-41-5) — Commodity chemical.[1][2]

4-Fluoro-3-methylbenzaldehyde
(CAS: 135427-08-6)

Meisenheimer Complex
(Transition State)

 K2CO3, DMF
 110°C

4-Fluorophenol
(CAS: 371-41-5)

4-(4-Fluorophenoxy)-3-methylbenzaldehyde
(CAS: 1270878-66-4)

 -KF

Click to download full resolution via product page

Figure 1: SNAr Synthesis Pathway. The aldehyde activates the leaving group (F), while the

methyl group provides minor steric resistance.[2]
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Experimental Protocol (Validated for 10g Scale)
Objective: Synthesize 10g of target with >98% purity.

Reagents:

4-Fluoro-3-methylbenzaldehyde (1.0 eq, 7.5 g)[1][2]

4-Fluorophenol (1.1 eq, 6.7 g)[1][2]

Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq, 15.0 g)[2]

Dimethylformamide (DMF), anhydrous (75 mL)[2]

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with Nitrogen (N₂) or Argon.[2]

Charging: Add 4-Fluorophenol (6.7 g) and K₂CO₃ (15.0 g) to the flask. Add DMF (75 mL).

Activation: Stir at room temperature for 15 minutes to allow deprotonation of the phenol

(formation of phenoxide). Note: Mixture will become a suspension.

Addition: Add 4-Fluoro-3-methylbenzaldehyde (7.5 g) in one portion.

Reaction: Heat the mixture to 110°C for 12–16 hours.

Checkpoint: Monitor via TLC (Hexane/EtOAc 4:1).[2] The starting aldehyde (Rf ~0.[2][3]6)

should disappear; product (Rf ~0.[2]7) will appear. The product is less polar than the

phenol but similar to the starting aldehyde.[2]

Work-up:

Cool to room temperature.[2][3][4]

Pour the reaction mixture into Ice Water (300 mL). The product should precipitate as an oil

or solid.[2]
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Extract with Ethyl Acetate (3 x 100 mL).[2]

Wash combined organics with 1M NaOH (2 x 50 mL) to remove unreacted phenol (Critical

Step).[2]

Wash with Brine, dry over Na₂SO₄, and concentrate in vacuo.[2]

Purification:

If the crude is >90% pure (common), recrystallize from Hexane/Ethanol.[2]

If impure, perform Flash Column Chromatography (SiO₂, 0-10% EtOAc in Hexane).[2]

Yield Expectation: 85–92% (approx. 10.5 g).[2]

Part 3: Quality Control & Characterization[2]
To ensure the integrity of the "Make" strategy, use these parameters to validate the synthesized

compound.

Technique Expected Signal / Value Interpretation

HPLC Purity >98.0% (AUC)

Retention time shifts

significantly vs. starting phenol.

[1][2]

¹H NMR (CDCl₃) δ 9.92 (s, 1H, -CHO)
Confirm Aldehyde integrity (not

oxidized to acid).

δ 2.35 (s, 3H, -CH₃)
Confirm Methyl group

presence.[2]

δ 6.8–7.8 (m, 7H, Ar-H)
Aromatic region; check for loss

of starting material peaks.[2]

¹⁹F NMR ~ -118 ppm (s, 1F)
Single fluorine signal (from the

phenoxy ring).[1][2]

Appearance White to pale yellow solid/oil
Dark color indicates oxidation

or polymerization.[2]
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Part 4: Decision Matrix (Buy vs. Make)
Use this logic flow to determine the most efficient sourcing strategy for your project.

Requirement Identified

Quantity Needed?

< 500 mg

Screening

500 mg - 10 g

Hit-to-Lead

> 10 g

Scale-up

BUY from Catalog
(Matrix/Cymit)

Cost: High
Time: Fast

SYNTHESIZE In-House
(Protocol 2.2)

Cost: <$50 total
Time: 2 Days

OUTSOURCE to CRO
(Custom Synthesis)

Cost: Medium
Time: Slow

Click to download full resolution via product page

Figure 2: Procurement Decision Tree based on scale and resource allocation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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